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A Comparative Guide for Researchers and Drug Development Professionals

In the diverse landscape of industrial colorants, Bronze Orange, chemically identified as

Pigment Red 53:1 (PR 53:1), stands out as a widely utilized monoazo lake pigment.[1][2][3]

Renowned for its vibrant yellowish-red hue and economic advantages, it finds extensive

application in the manufacturing of plastics, printing inks, and rubber products.[1][4][5] This

guide provides an objective comparison of Bronze Orange's performance and cost-

effectiveness against viable alternatives, supported by experimental data and standardized

testing protocols.

Performance and Cost Analysis
Bronze Orange (PR 53:1) is often favored for its high tinting strength, good heat stability, and

excellent solvent resistance, making it a versatile choice for numerous applications.[1][6]

However, a notable limitation is its relatively poor lightfastness, which can restrict its use in

products exposed to prolonged sunlight.[1][6]

The cost-effectiveness of PR 53:1 is a primary driver of its popularity. While prices fluctuate

based on supplier and purity, it generally represents a more economical option compared to

higher-performance pigments. The following table summarizes the key performance indicators

and approximate costs of Bronze Orange and its common alternatives.
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Lightfast
ness
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Wool
Scale 1-8)

Heat
Stability
(°C)

Approx.
Price
(USD/Kg)

Bronze

Orange

(PR 53:1)

Monoazo

Lake

Cost-

effective,

good heat

and solvent

resistance,

bright

yellowish-

red shade,

poor

lightfastnes

s.[1][6]

Plastics

(PVC, PE,

PP),

Printing

Inks

(Offset,

Water-

based),

Rubber.[1]

[4][7]

3 - 5[8]
160 -

260[6][8]

$4 - $7[8]

[9]

Pigment

Red 57:1

Monoazo

Lake

Bluish-red

shade,

good light

and solvent

resistance,

high tinting

strength.

[10]

Printing

Inks,

Paints,

Plastics,

Cosmetics.

[10][11][12]

4 - 5[13]

[14]

160 -

200[13][15]

$4 -

$10[10][16]

[17]

Pigment

Red 170

(F3RK -

Opaque)

Monoazo

Brilliant,

opaque,

excellent

light and

weather

fastness,

good

dispersibilit

y.[18]

Industrial &

Automotive

Paints,

Inks,

Plastics

(PVC, PP,

PE).[18]

[19]

7[20] 180[18][20]
$9 -

$15[21][22]

Pigment

Red 170

Monoazo Brilliant,

transparent

High-grade

Printing

6 - 7[25] 200[25] $8 -

$12[26]
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(F5RK -

Transparen

t)

, bluish-red

shade,

strong

color, good

fastness

properties.

[19][23]

Inks,

Plastics,

Coatings.

[19][23][24]

Note: Prices are indicative and subject to market variations. Performance data can vary

between manufacturers.

Experimental Protocols
The performance data presented in this guide is based on standardized testing methodologies

to ensure comparability and reliability.

Lightfastness Testing
Lightfastness is determined by exposing pigmented samples to a controlled light source that

simulates indoor or outdoor conditions. The degree of color change is then assessed against a

standardized scale.

Standard: ASTM D4303 - Standard Test Methods for Lightfastness of Colorants Used in

Artists' Materials.[27][28][29]

Methodology:

Prepare test specimens of the pigment dispersed in a suitable medium (e.g., paint,

plastic).

Expose the specimens to a Xenon-arc lamp, which simulates the full spectrum of sunlight,

under controlled conditions of irradiance, temperature, and humidity.[27]

Simultaneously expose a set of Blue Wool standards (rated 1-8) to the same conditions.

Periodically evaluate the color change of the test specimens compared to an unexposed

control sample using a spectrophotometer to calculate the color difference (ΔE*).[28]
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The lightfastness rating is assigned based on the Blue Wool standard that shows a similar

degree of fading. An alternative method involves exposure to natural daylight filtered

through glass.[27]

Heat Stability Testing
Heat stability is a critical parameter for pigments used in high-temperature processing, such as

in plastics manufacturing.

Standard: ISO 787-21: General methods of test for pigments and extenders — Part 21:

Comparison of heat stability of pigments using a stoving medium.[30][31]

Methodology:

The pigment is dispersed into a plastic resin (e.g., HDPE) at a specified concentration.

The pigmented plastic is then processed through an injection molding machine at various

temperatures, with the material held at each temperature for a defined period (e.g., 5

minutes).

The color of the resulting plastic chips is measured and compared to a standard

processed at a lower temperature.

The heat stability is reported as the maximum temperature at which no significant color

change (typically ΔE* < 3.0) is observed.

Manufacturing and Selection Workflow
The selection of an appropriate pigment is a multi-faceted process that balances cost,

performance, and application-specific requirements. The following diagram illustrates a typical

workflow for selecting a red pigment in a manufacturing setting.
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Pigment Selection Workflow for Manufacturing

1. Define Requirements

2. Initial Pigment Screening

3. Technical Evaluation

4. Cost-Effectiveness Analysis

5. Final Selection

Application (Plastics, Inks, Rubber)
Performance Needs (Lightfastness, Heat Stability)

Cost Target

Identify Potential Pigments
(e.g., PR 53:1, PR 57:1, PR 170)

Input

Review Technical Data Sheets (TDS)

Candidates

Laboratory Testing
- Lightfastness (ASTM D4303)
- Heat Stability (ISO 787-21)

- Migration Resistance

Promising Candidates

Compare Price per Kg
Calculate Cost-in-Use

Performance Data

Select Optimal Pigment
Qualify Supplier

Cost-Benefit Analysis

Click to download full resolution via product page

Pigment Selection Workflow
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Conclusion
Bronze Orange (Pigment Red 53:1) remains a cornerstone in the colorant industry due to its

compelling cost-effectiveness and satisfactory performance in a range of applications where

high lightfastness is not a critical requirement. For applications demanding greater durability

and weather resistance, higher-performance alternatives such as Pigment Red 170 offer

superior properties, albeit at a higher cost. The selection of the optimal pigment necessitates a

thorough evaluation of the specific manufacturing process, end-use application requirements,

and overall cost-in-use. This guide provides a foundational framework for making informed

decisions in the selection of red pigments for industrial manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ccchemical.com [ccchemical.com]

2. Pigment Red 53:1 - Uses, Properties & Suppliers | Fineland Chem [finelandchem.com]

3. vianadyes.com [vianadyes.com]

4. specialchem.com [specialchem.com]

5. kevinindiaco.com [kevinindiaco.com]

6. ispigment.com [ispigment.com]

7. Pigment red 53:1|Fast lake Red C|CAS No.5160-02-1 [xcolorpigment.com]

8. jyotipigment.com [jyotipigment.com]

9. m.indiamart.com [m.indiamart.com]

10. m.indiamart.com [m.indiamart.com]

11. Organic Pigments for Paints & Powder Coating [trinitypigment.com]

12. D&C Red 7 Ca Lake Pigment Red 57:1 CI 15850:1 - UK Supplier - KG Stock
[fastcolours.com]

13. union-pigment.com [union-pigment.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b606994?utm_src=pdf-body
https://www.benchchem.com/product/b606994?utm_src=pdf-custom-synthesis
https://www.ccchemical.com/pigment-red-531-use-in-the-plastic/
https://www.finelandchem.com/pigment-red-531-the-versatile-red-for-inks-coatings-and-plastics/
https://vianadyes.com/product/pigment-red-531/
https://www.specialchem.com/polymer-additives/product/ningbo-precise-new-material-technology-pigment-red-53-1-ningbo-precise-new-material-technology
https://www.kevinindiaco.com/kevipound-red-53-1-pigment-powder-7157794.html
https://www.ispigment.com/pigment-red-53-1-5160-02-1-heat-stable-red-pr53-1-for-plastics_p815.html
http://www.xcolorpigment.com/pigment-red-53-1.html
https://www.jyotipigment.com/pigment-red-53-1-3900451.html
https://m.indiamart.com/impcat/pigment-red-53-1.html
https://m.indiamart.com/impcat/pigment-red-57-1.html
https://www.trinitypigment.com/PigmentRed-25.html
https://www.fastcolours.com/dc-red-7-lake-pigment-red-571-ci-158501-34535-p.asp
https://www.fastcolours.com/dc-red-7-lake-pigment-red-571-ci-158501-34535-p.asp
https://www.union-pigment.com/tds/pigment-red-57-1-un8145.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. finelandchem.com [finelandchem.com]

15. citycatpigments.com [citycatpigments.com]

16. Pigment Red 57;1 Manufacturer,Pigment Red 57;1 Exporter,Supplier [jyotipigment.com]

17. Pigment Red 57:1 - Organic Red for Printing & Painting [alibaba.com]

18. Pigment red 170 (Fast Red F3RK)|CAS No.2786-76-7 [xcolorpigment.com]

19. additivesforpolymer.com [additivesforpolymer.com]

20. union-pigment.com [union-pigment.com]

21. m.indiamart.com [m.indiamart.com]

22. m.indiamart.com [m.indiamart.com]

23. Pigment Red 170 | Fast Red F3RK & F5RK | Naphthol AS | Origo Chemical
[origochem.com]

24. Pigment Red 170, Pigments for Paint, Pigments for Ink, Pigments for Textile Printing,
AZO Pigments [vipulorganics.com]

25. finelandchem.com [finelandchem.com]

26. jyotipigment.com [jyotipigment.com]

27. micomlab.com [micomlab.com]

28. standards.iteh.ai [standards.iteh.ai]

29. store.astm.org [store.astm.org]

30. standards.iteh.ai [standards.iteh.ai]

31. Standard - General methods of test for pigments and extenders - Part 21: Comparison of
heat stability of pigments using a stoving medium (ISO 787-21:1979) SS-EN ISO 787-
21:2017 - Swedish Institute for Standards, SIS [hub.sis.se]

To cite this document: BenchChem. [Assessing the Cost-Effectiveness of Bronze Orange
(Pigment Red 53:1) in Manufacturing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606994#assessing-the-cost-effectiveness-of-bronze-
orange-in-manufacturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.finelandchem.com/tds/pigment-red-57.1-pr57.1-duraprint%C2%AEw6571b-tds.pdf
https://www.citycatpigments.com/images/pdf/ORGANIC_PIGMENT/CATOLITE_RUBINE_TONER_C6B-PR57.1.pdf
https://www.jyotipigment.com/pigment-red-57-1-3900452.html
https://www.alibaba.com/showroom/red-57%253a1.html
http://www.xcolorpigment.com/fast-red-f3rk.html
https://www.additivesforpolymer.com/portfolio/pigment-red-170/
https://www.union-pigment.com/tds/pigment-red-170-un8162.pdf
https://m.indiamart.com/proddetail/pigment-red-170-10258465355.html
https://m.indiamart.com/proddetail/pigment-red-170-2963-2854446402191.html
https://www.origochem.com/products/pigment-red-170/
https://www.origochem.com/products/pigment-red-170/
https://vipulorganics.com/Suntone-Pigment-Red-170.html
https://vipulorganics.com/Suntone-Pigment-Red-170.html
https://www.finelandchem.com/tds/pigment-red-170-pr170-f5rk-durapaint%C2%AE3575-1-tds.pdf
https://www.jyotipigment.com/pigment-red-170-f5rk-3900454.html
https://www.micomlab.com/micom-testing/astm-d4303/
https://standards.iteh.ai/catalog/standards/astm/9a54d721-a647-4a2f-9836-5078b67357be/astm-d4303-102022
https://store.astm.org/d4303-99.html
https://standards.iteh.ai/catalog/standards/cen/7a9269a5-2fe8-415a-8fcf-c43da112702a/en-iso-787-21-2017
https://hub.sis.se/en/produkter/paint-and-colour-industries/paint-ingredients/pigments-and-extenders/ss-en-iso-787-212017/
https://hub.sis.se/en/produkter/paint-and-colour-industries/paint-ingredients/pigments-and-extenders/ss-en-iso-787-212017/
https://hub.sis.se/en/produkter/paint-and-colour-industries/paint-ingredients/pigments-and-extenders/ss-en-iso-787-212017/
https://www.benchchem.com/product/b606994#assessing-the-cost-effectiveness-of-bronze-orange-in-manufacturing
https://www.benchchem.com/product/b606994#assessing-the-cost-effectiveness-of-bronze-orange-in-manufacturing
https://www.benchchem.com/product/b606994#assessing-the-cost-effectiveness-of-bronze-orange-in-manufacturing
https://www.benchchem.com/product/b606994#assessing-the-cost-effectiveness-of-bronze-orange-in-manufacturing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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